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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phthalic anhydride (PA) is a cornerstone organic chemical intermediate, indispensable for the

large-scale production of plasticizers, unsaturated polyester resins, and alkyd resins used in

coatings.[1] Its synthesis is a mature industrial process, dominated by the catalytic vapor-phase

oxidation of two primary feedstocks: o-xylene and naphthalene. This guide provides an

objective comparison of these industrial processes, supported by key performance data and

detailed methodologies, to inform researchers and professionals in chemical and materials

science.

Process Performance Comparison
The choice between o-xylene and naphthalene as a feedstock has historically been driven by

price and availability, with o-xylene now accounting for approximately 90% of global PA

production.[2][3] The two feedstocks are typically paired with different reactor technologies—o-

xylene with fixed-bed reactors and naphthalene with fluidized-bed reactors—although

variations exist.[4][5]

Quantitative Performance Data
The following table summarizes key quantitative metrics for the different industrial processes

for phthalic anhydride production.
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Parameter
o-Xylene Process (Fixed-
Bed)

Naphthalene Process
(Fluidized-Bed/Fixed-Bed)

Typical Feedstock Purity 95-98% o-xylene[4][6]

Lower grades can be used;

requires low levels of phenols,

bases, and indole.[7][8]

Typical Reactor Type Multi-tubular Fixed-Bed
Fluidized-Bed or Fixed-Bed[5]

[9]

Catalyst

Vanadium Pentoxide (V₂O₅) on

Titanium Dioxide (TiO₂)

support[2]

Vanadium Pentoxide (V₂O₅) on

Silica (SiO₂) support[9]

Operating Temperature 380 - 425 °C[2][9] 340 - 385 °C (Fluidized-Bed)[9]

Operating Pressure Ambient to 3 atm[10] Ambient[11]

Typical Weight Yield
~109 kg PA / 100 kg o-xylene

(1.09 wt/wt)[9]

90 - 97 kg PA / 100 kg

naphthalene (0.90-0.97 wt/wt)

[5][9]

Catalyst Lifetime ~2 - 5 years[12]

Increased duration with

spherical catalysts, but specific

lifetime not detailed.[13]

Typical Plant Capacity
75,000 - 130,000

tonnes/year[1][4]

Varies, historically significant

but less common for new

builds.

Key Byproducts

Maleic anhydride, citraconic

acid, benzoic acid, CO, CO₂[6]

[14]

1,4-Naphthoquinone, maleic

anhydride, CO, CO₂[8]

Process Methodologies and Experimental Protocols
The industrial production of phthalic anhydride via vapor-phase catalytic oxidation involves

several key stages, from feed preparation to final purification.

o-Xylene Oxidation Process (Fixed-Bed Reactor)
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The dominant modern method for PA production involves the oxidation of o-xylene in a multi-

tubular fixed-bed reactor.

Process Steps:

Feed Preparation: Filtered air is compressed to approximately 3 atm and preheated.[6]

Liquid o-xylene (typically 95-98% purity) is vaporized and injected into the hot air stream.[4]

The concentration of o-xylene is strictly maintained below its lower explosive limit (around 1

mol%) for safety.[15]

Catalytic Oxidation: The gaseous mixture enters the tubes of a multi-tubular reactor, which

are packed with a V₂O₅/TiO₂ catalyst. The highly exothermic reaction occurs as the gas flows

through the catalyst bed.

Heat Removal: The immense heat of reaction is removed by a molten salt bath (a eutectic

mixture of potassium nitrate and sodium nitrite) that circulates on the shell side of the

reactor. This heat is typically used to generate high-pressure steam, integrating energy

recovery into the process.[15]

Product Recovery: The reactor effluent gas, containing crude PA, byproducts, and unreacted

gases, is cooled. The crude PA is then solidified (desublimated) on the cooled surfaces of

"switch condensers." These condensers operate in a cycle: one is in a cooling/desublimation

phase, another is in a heating/melting phase to recover the liquid crude PA, and a third is on

standby.[14]

Purification: The molten crude PA is first subjected to a heat treatment step to dehydrate any

phthalic acid that may have formed. It is then purified via vacuum distillation to remove

lighter byproducts (like maleic anhydride) and heavier impurities, achieving a final purity of

over 99.8%.[4]

Naphthalene Oxidation Process (Fluidized-Bed Reactor)
The older process, which still accounts for a fraction of production, utilizes naphthalene, often

in a fluidized-bed reactor which can handle less pure feedstock.

Experimental Protocol (Laboratory Scale): A laboratory-scale setup can be used to

demonstrate the catalytic oxidation of naphthalene.
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Catalyst Preparation: Pumice particles (approx. 3 mm) are impregnated with a hot,

concentrated solution of ammonium vanadate. The impregnated pumice is dried and then

heated to 400°C until it turns a reddish-brown color, forming the V₂O₅ catalyst on a support.

Apparatus Setup: Naphthalene is placed in a heated flask (maintained at 110°C) to melt it. A

stream of moist air is passed through the molten naphthalene to create a vapor mixture. The

presence of water vapor is important for the oxidation. The ratio of air to naphthalene must

be controlled to avoid forming an explosive mixture.

Reaction: The air-naphthalene vapor mixture is passed through a heated catalyst tube (e.g.,

5 cm diameter) packed with the prepared catalyst, maintained at a reaction temperature of

450°C.

Product Collection: The product stream exiting the reactor is cooled. Phthalic anhydride
crystals will form and can be collected in a receiver. For complete collection, especially of

fine particles, an electrostatic precipitator (Cottrell precipitator) is highly effective.

Process Flow Visualizations
The following diagrams illustrate the logical workflows for the two primary phthalic anhydride
production processes.
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Caption: Workflow for Phthalic Anhydride production from o-Xylene.
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Caption: Workflow for Phthalic Anhydride production from Naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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